Cas no 59968-79-5 (2-(quinolin-4-yl)propan-2-ol)

• Product Name: 2-(quinolin-4-yl)propan-2-ol
• CAS No: 59968-79-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 2193143
• PubChem ID: 12271203
• Update Time: 2023-11-27

2-(quinolin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinemethanol, .alpha.,.alpha.-dimethyl-
• 4-Quinolinemethanol, alpha,alpha-dimethyl-
• 2-(quinolin-4-yl)propan-2-ol

• Inchi： 1S/C12H13NO/c1-12(2,14)10-7-8-13-11-6-4-3-5-9(10)11/h3-8,14H,1-2H3
• InChI Key： BFRRUBXYSBGNDL-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CN=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 33.1